1-(4-methoxybenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole

Specification

• Molecular Formula: C27H30N2O
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-2-[1-[4-(2-methylpropyl)phenyl]ethyl]benzimidazole
• Standard InChI: InChI=1S/C27H30N2O/c1-19(2)17-21-9-13-23(14-10-21)20(3)27-28-25-7-5-6-8-26(25)29(27)18-22-11-15-24(30-4)16-12-22/h5-16,19-20H,17-18H2,1-4H3
• Standard InChI Key: NWTAYISFBMAJCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C(C)C2=NC3=CC=CC=C3N2CC4=CC=C(C=C4)OC

Introduction

The compound 1-(4-methoxybenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole is a synthetic derivative of benzimidazole, a class of compounds known for their diverse biological activities, including antimicrobial, antiviral, antitumor, analgesic, anti-inflammatory, and anti-Alzheimer's properties. This specific compound features a methoxybenzyl group and an ethyl side chain with a branched alkyl substituent, contributing to its unique chemical properties.

Biological Activities

Benzimidazole derivatives are known for their wide range of biological activities. While specific studies on 1-(4-methoxybenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole are lacking, related compounds have shown antimicrobial, antiviral, and anticancer properties. The biological activity of this compound would require empirical studies to determine its specific effects.

Comparison with Similar Compounds

Similar compounds, such as 1-(4-fluorobenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole, feature different substituents that can alter their biological activity and chemical properties. The uniqueness of 1-(4-methoxybenzyl)-2-{1-[4-(2-methylpropyl)phenyl]ethyl}-1H-benzimidazole lies in its specific combination of substituents, which may impart distinct pharmacological properties compared to these similar compounds.

Compound Name	Structural Features	Unique Aspects
1H-benzimidazole	Basic structure without substituents	Simple structure, serves as a parent compound
2-(4-fluorobenzyl)-benzimidazole	Contains a fluorobenzyl group	Similar substitution pattern but lacks branched alkyl
5-methyl-2-phenylbenzimidazole	Methyl group on the imidazole ring	Different substitution leading to altered biological activity